![molecular formula C10H10N2O2S2 B6013789 N-(5-ethyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)-2-thiophenecarboxamide](/img/structure/B6013789.png)
N-(5-ethyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)-2-thiophenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-ethyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)-2-thiophenecarboxamide, also known as ETT, is a synthetic compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. ETT belongs to the class of thiazole derivatives and has been shown to possess a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of N-(5-ethyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)-2-thiophenecarboxamide is not fully understood. However, it has been suggested that this compound exerts its cytotoxic effects by inducing apoptosis, a process of programmed cell death. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects
This compound has been shown to exhibit a wide range of biochemical and physiological effects. Studies have demonstrated that this compound can induce cell cycle arrest, inhibit angiogenesis, and modulate the expression of various genes involved in cancer progression. This compound has also been shown to possess antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(5-ethyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)-2-thiophenecarboxamide in lab experiments is its potent cytotoxic activity against cancer cells. This makes it an ideal candidate for studying the mechanisms of cancer cell death and identifying potential therapeutic targets. However, one of the limitations of using this compound is its potential toxicity to normal cells, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on N-(5-ethyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)-2-thiophenecarboxamide. One potential area of research is the development of novel this compound derivatives with improved potency and selectivity against cancer cells. Another area of research is the investigation of the potential synergistic effects of this compound in combination with other anticancer agents. Additionally, the development of this compound-based drug delivery systems may enhance its therapeutic efficacy and reduce its toxicity to normal cells.
Synthesis Methods
The synthesis of N-(5-ethyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)-2-thiophenecarboxamide involves the reaction of 2-thiophenecarboxylic acid with thiosemicarbazide, followed by the addition of ethyl acetoacetate and acetic anhydride. The resulting product is then subjected to cyclization using phosphorus pentoxide, resulting in the formation of this compound.
Scientific Research Applications
N-(5-ethyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)-2-thiophenecarboxamide has been extensively studied for its potential applications in various areas of research. One of the most significant areas of research is its potential as an anticancer agent. Studies have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer.
Properties
IUPAC Name |
N-(5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2S2/c1-2-6-8(13)11-10(16-6)12-9(14)7-4-3-5-15-7/h3-6H,2H2,1H3,(H,11,12,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPFUXKJIFUXFGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C(=O)NC(=NC(=O)C2=CC=CS2)S1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.